4-Hydroxy-4-phenylcyclohexanone
Overview
Description
4-Hydroxy-4-phenylcyclohexanone is a synthetic molecule . It is also known as 4-hydroxyphenylcyclohexanone or 4-HO-PCO.
Molecular Structure Analysis
The molecular formula of this compound is C12H14O2 . The molecular weight is 190.23800 . The exact mass is 190.09900 . The structure of this compound can be found in various chemical databases .Physical and Chemical Properties Analysis
This compound has a density of 1.17g/cm3 . Its boiling point is 349.9ºC at 760 mmHg . The melting point is not available . The flash point is 149.1ºC .Scientific Research Applications
Molecular Structure Analysis
- Molecular and Crystal Structures : Studies have focused on analyzing the molecular and crystal structures of cyclohexanone derivatives. For example, the molecular and crystal structures of a 4-hydroxy derivative of a cyclohexanone compound were determined using X-ray diffraction analysis, revealing the cyclohexanone ring's chair conformation and the strength of hydrogen bonds in the structure (Kutulya et al., 2008).
Synthetic Applications
- Synthesis of Complex Molecules : Cyclohexanone derivatives, like 4-hydroxy-4-phenylcyclohexanone, are used in synthesizing various complex molecules. The synthesis of silacyclohexanones and related compounds has been explored, with these compounds serving as versatile building blocks in synthetic chemistry (Fischer et al., 2014).
Enzymatic Synthesis
- Enzymatic Synthesis of Chiral Compounds : Enzymatic methods have been employed to synthesize chiral compounds from cyclohexanone derivatives. For instance, an enzymatic synthesis approach was developed for a doubly chiral compound starting from a cyclohexanone derivative, showcasing the potential of biocatalysis in producing complex chiral molecules (Wada et al., 2003).
Chemical Analysis and Conformational Studies
- Conformational Analysis : Research has been conducted on the conformational analysis of esters of cyclohexanones, including 4-hydroxy derivatives. This includes studies on how different substituents affect the molecule's stability and conformation (Kleinpeter et al., 2012).
Catalytic Applications
- Catalysis and Chemical Transformations : Cyclohexanone and its derivatives are key intermediates in catalytic processes, such as the selective hydrogenation of phenol to cyclohexanone under mild conditions. This highlights their role in facilitating significant chemical transformations in industrial applications (Wang et al., 2011).
Material Synthesis
- Polymer Synthesis : Cyclohexanone derivatives are utilized in the synthesis of polymers. Research in this area involves the design and synthesis of functional cyclic esters derived from cyclohexanone, demonstrating the compound's versatility in creating polymers with specific properties (Trollsås et al., 2000)
Mechanism of Action
Mode of Action
It’s known that ketones can react with hydroxylamine to form oximes or hydrazine to form hydrazones . This suggests that 4-Hydroxy-4-phenylcyclohexanone may interact with its targets through similar mechanisms. More research is needed to confirm this hypothesis and to elucidate the resulting changes.
Biochemical Pathways
It’s known that phenolic compounds, which include this compound, are biosynthesized via the shikimate and phenylpropanoid pathways . These pathways are important for understanding the biosynthesis of individual phenolic compounds. The downstream effects of these pathways are diverse and depend on the specific phenolic compound and its targets.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. It should be stored in a well-ventilated place with the container kept tightly closed . These precautions help to ensure the safety and effectiveness of the compound.
Safety and Hazards
4-Hydroxy-4-phenylcyclohexanone may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to avoid contact with skin and eyes, avoid breathing dust/fume/gas/mist/vapours/spray, and not to ingest . In case of contact, it is recommended to wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes .
Properties
IUPAC Name |
4-hydroxy-4-phenylcyclohexan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c13-11-6-8-12(14,9-7-11)10-4-2-1-3-5-10/h1-5,14H,6-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAQXRYQUQBSKEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1=O)(C2=CC=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60342675 | |
Record name | 4-Hydroxy-4-phenylcyclohexanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60342675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51171-73-4 | |
Record name | 4-Hydroxy-4-phenylcyclohexanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60342675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-hydroxy-4-phenylcyclohexan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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